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Get Quote

\ J

An In-Depth Technical Guide to 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide: Structure,
Properties, and Synthetic Utility

Abstract: The thiomorpholine 1,1-dioxide scaffold is a cornerstone in modern medicinal
chemistry, recognized as a privileged structure due to its favorable physicochemical properties
and versatile biological activities.[1] This guide provides a comprehensive technical overview of
a key derivative, 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide. We will dissect its
molecular structure, detail its physicochemical properties, propose a robust and logical
synthetic pathway with a detailed experimental protocol, and explore its potential applications
in drug discovery and development. This document is intended for researchers, medicinal
chemists, and drug development professionals seeking to leverage this valuable building block
in their synthetic programs.

Molecular Profile and Physicochemical
Characteristics
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4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide, identified by CAS number 205194-33-8, is
a bifunctional organic compound featuring a saturated heterocyclic sulfone and a primary
alcohol.[2] The core structure consists of a six-membered thiomorpholine ring where the sulfur
atom is fully oxidized to a sulfone (S,S-dioxide). A three-carbon chain terminating in a hydroxyl
group is attached to the ring's nitrogen atom.

The sulfone group is a critical feature, acting as a potent hydrogen bond acceptor while being
metabolically stable. Its polarity significantly influences the molecule's solubility and overall
ADME (Absorption, Distribution, Metabolism, and Excretion) profile. The terminal hydroxyl
group on the N-propyl substituent offers a site for hydrogen bonding interactions with biological
targets or serves as a reactive handle for subsequent chemical modifications, such as
esterification or etherification, to generate compound libraries or prodrugs.

Caption: 2D Structure of 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide.

Table 1: Physicochemical and Identification Data

Property Value Source(s)
CAS Number 205194-33-8 [2]
Molecular Formula C7H1sNOsS [2]
Molecular Weight 193.26 g/mol [2]

3-(1,1-Dioxothiomorpholino)-1-
Synonyms
propanol

White to light yellow/orange
Appearance . [2]
solid powder or crystal

Melting Point 70-74 °C
Purity 298.0% (GC) [2]
Solubility Soluble in Methanol

Air sensitive; store at room
N temperature (<15°C
Storage Conditions ) [2]
recommended) under an inert

gas in a cool, dark place.
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Synthesis Strategy and Experimental Protocol

While specific peer-reviewed syntheses for this exact molecule are not detailed in readily
available literature, a logical and robust two-step synthetic pathway can be devised from
commercially available starting materials. The strategy involves the N-alkylation of the parent
heterocycle, thiomorpholine, followed by the oxidation of the sulfide to the target sulfone. This
approach is standard in heterocyclic chemistry and provides a reliable method for accessing N-
substituted thiomorpholine 1,1-dioxides.

Proposed Synthetic Pathway

The synthesis is best approached in two distinct steps:

o Step 1: N-Alkylation. Reaction of thiomorpholine with 3-chloro-1-propanol in the presence of
a non-nucleophilic base to form the intermediate, 4-(3-hydroxypropyl)thiomorpholine.

o Step 2: Oxidation. Selective oxidation of the sulfur atom in the intermediate using a suitable
oxidizing agent, such as hydrogen peroxide, to yield the final product, 4-(3-
Hydroxypropyl)thiomorpholine 1,1-Dioxide.

Final Product:
4-(3-Hydroxypropyl)thiomorpholine
1,1-Dioxide

Thiomorpholine + Step 1: N-Alkylation Intermediate: Step 2: Oxidation
3-Chloro-1-propanol (Base, Solvent, Heat) -(3- i i (H202, Solvent)

Click to download full resolution via product page

Caption: Proposed two-step synthetic workflow for the target compound.

Detailed Experimental Protocol

Trustworthiness Note: This protocol includes checkpoints for reaction monitoring (e.g., TLC,
LC-MS), which are crucial for self-validation. These analyses confirm the consumption of
starting material and the formation of the desired product at each stage, ensuring the chemist
can make informed decisions about reaction time, workup, and purification.

Step 1: Synthesis of 4-(3-hydroxypropyl)thiomorpholine
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e Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, add thiomorpholine (1.0 eq.), acetonitrile (5 mL per mmol of thiomorpholine), and
potassium carbonate (K2COs, 2.0 eq.).

» Reagent Addition: Add 3-chloro-1-propanol (1.1 eq.) to the stirring suspension at room
temperature.

o Reaction: Heat the reaction mixture to reflux (approx. 82°C) and maintain for 12-18 hours.

o Causality: Acetonitrile is a suitable polar aprotic solvent, and K2COs is a cost-effective
base to neutralize the HCI generated during the Sn2 reaction. Refluxing provides the
necessary activation energy for the alkylation.

e Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the thiomorpholine starting material is
consumed.

o Workup: Cool the mixture to room temperature and filter off the inorganic salts. Concentrate
the filtrate under reduced pressure to obtain the crude product.

 Purification: The crude material can be purified by column chromatography on silica gel or
used directly in the next step if deemed sufficiently pure by analysis.

Step 2: Synthesis of 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide

o Setup: Dissolve the crude or purified 4-(3-hydroxypropyl)thiomorpholine (1.0 eq.) from Step 1
in methanol (5 mL per mmol) in a round-bottom flask equipped with a magnetic stir bar. Cool
the flask in an ice-water bath.

o Reagent Addition: Add hydrogen peroxide (H202, 30% aqueous solution, 2.5 eq.) dropwise to
the stirring solution, ensuring the internal temperature does not exceed 20°C.

o Causality: Hydrogen peroxide is a common and effective oxidant for converting sulfides to
sulfones. The reaction is exothermic, necessitating controlled addition at low temperature
to prevent runaway reactions. Methanol is a suitable solvent that is miscible with both the
organic substrate and the aqueous oxidant.
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» Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at
room temperature for 24 hours.

e Monitoring: Monitor the reaction by TLC or LC-MS for the disappearance of the sulfide
intermediate and the appearance of the sulfone product.

o Workup: Quench the reaction by carefully adding an aqueous solution of sodium sulfite
(Na2S0:s) until a negative test with peroxide indicator strips is obtained. Concentrate the
mixture under reduced pressure to remove the methanol.

 Purification: Extract the resulting aqueous residue with dichloromethane or ethyl acetate (3x
volumes). Combine the organic layers, dry over anhydrous sodium sulfate (NazS0Oa), filter,
and concentrate under reduced pressure. The resulting solid can be further purified by
recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the final
product.

Applications in Medicinal Chemistry and Drug
Discovery

The thiomorpholine 1,1-dioxide scaffold is a bioisostere of the widely used morpholine ring, but
with distinct properties that medicinal chemists can exploit. The sulfone group is more polar
and a stronger hydrogen bond acceptor than the ether oxygen in morpholine, which can lead to
improved solubility and different binding interactions.

Key Roles and Potential Applications:

o Scaffold for Bioactive Agents: The parent scaffold is integral to numerous compounds with
demonstrated biological activity, including antitubercular, antimalarial, hypolipidemic, and
antioxidant properties.[1] For instance, the antibiotic Sutezolid, a thiomorpholine analogue of
Linezolid, highlights the scaffold's importance in developing next-generation therapeutics.[1]

 Intermediate for Library Synthesis: 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide is an
ideal building block. The terminal hydroxyl group serves as a versatile synthetic handle for
diversification. It can be used in esterification, etherification, or click chemistry reactions to
rapidly generate a library of analogues for structure-activity relationship (SAR) studies.
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» Pharmacophore Element: The hydroxypropyl chain can directly participate in binding to a
biological target. The hydroxyl group can act as a hydrogen bond donor or acceptor,
anchoring the molecule in a protein's active site. This is particularly relevant in the design of
kinase inhibitors and other enzyme-targeted therapies.

e Improving ADME Properties: The introduction of the polar sulfone and hydroxyl groups is a
common strategy to enhance aqueous solubility and modulate lipophilicity (LogP), which are
critical parameters for optimizing a drug candidate's pharmacokinetic profile.
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Caption: Key structural elements influencing the compound's utility.

Safety and Handling

Comprehensive toxicological data for 4-(3-Hydroxypropyl)thiomorpholine 1,1-Dioxide is not
publicly available. Therefore, safety precautions should be based on the data for the parent
compound, thiomorpholine 1,1-dioxide, and general principles of laboratory safety.

e Hazards: The parent compound is known to cause skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335).[3] It is prudent to assume this derivative
carries similar risks.

e Handling: Handle in a well-ventilated area or a chemical fume hood.[4] Wear appropriate
personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-
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resistant gloves.[5] Avoid breathing dust and prevent contact with skin and eyes.[4][5]

Storage: The compound is listed as air-sensitive.[2] It should be stored in a tightly sealed
container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry, and dark place to
maintain product quality.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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